Cas no 90048-99-0 (6,8-Dioxabicyclo[3.2.1]octane-7-methanamine)

6,8-Dioxabicyclo[3.2.1]octane-7-methanamine structure
90048-99-0 structure
Product Name:6,8-Dioxabicyclo[3.2.1]octane-7-methanamine
CAS No:90048-99-0
MF:C7H13NO2
MW:143.183622121811
CID:811869
PubChem ID:226440
Update Time:2025-04-19

6,8-Dioxabicyclo[3.2.1]octane-7-methanamine Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dioxabicyclo[3.2.1]octane-7-methanamine
    • 6,8-dioxabicyclo[3.2.1]octan-7-ylmethanamine
    • 7,8-dioxabicyclo[3.2.1]oct-6-ylmethanamine
    • NSC16851
    • NSC-16851
    • AKOS006361216
    • 90048-99-0
    • 1-(6,8-Dioxabicyclo[3.2.1]octan-7-yl)methanamine
    • DTXSID90280450
    • Inchi: 1S/C7H13NO2/c8-4-6-5-2-1-3-7(9-5)10-6/h5-7H,1-4,8H2
    • InChI Key: KHEXAWPAJMQYRW-UHFFFAOYSA-N
    • SMILES: O1C2CCCC1C(CN)O2

Computed Properties

  • Exact Mass: 143.095
  • Monoisotopic Mass: 143.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 227.8°Cat760mmHg
  • Flash Point: 97.9°C
  • Refractive Index: 1.484
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